5-Amino-3-(2-fluorophenyl)-1-methylpyrazole
Description
Scientific Research Applications
Antibacterial Activity : Compounds related to 5-Amino-3-(2-fluorophenyl)-1-methylpyrazole have shown promising antibacterial activities against multiple strains, including MRSA, S. aureus, S. epidermidis, E. faecalis, E. faecium, and S. pyogenes. Furthermore, these compounds have demonstrated a synergistic effect with some aminoglycosides (Tagawa et al., 2002).
Fluorescent Brightening Agents : Derivatives of 5-Amino-3-methyl-1-phenylpyrazole have been synthesized for use as fluorescent brightening agents, showcasing the compound's potential in material sciences (Tagdiwala & Rangnekar, 2007).
Anticonvulsant Activity : In the context of neurological disorders, certain 3-aminopyrroles, which can be synthesized from compounds similar to this compound, have shown significant anticonvulsant activity with a lack of neurotoxicity. This suggests potential applications in treating epilepsy or related conditions (Unverferth et al., 1998).
Cancer Research : Aminopyrazoles, including compounds structurally related to this compound, have been found to induce mammary adenocarcinomas in male rats and shown mutagenic activity in bacterial strains, indicating a need for further research in oncology and mutagenesis (Aust & Wold, 1986).
Corrosion Inhibition : Bipyrazolic compounds, which include derivatives of 5-Amino-3-methylpyrazole, have shown effectiveness as corrosion inhibitors for metals like iron in acidic media. This suggests applications in materials science and engineering (Chetouani et al., 2005).
properties
IUPAC Name |
5-(2-fluorophenyl)-2-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN3/c1-14-10(12)6-9(13-14)7-4-2-3-5-8(7)11/h2-6H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCPUQZNJLLPNCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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